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Compound of Interest

Compound Name: 4-Ethynyltoluene

Cat. No.: B1208493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-
Ethynyltoluene (p-tolylacetylene), a key building block in organic synthesis, particularly in the

development of pharmaceuticals and liquid crystals. Understanding its behavior in various

organic solvents is critical for reaction optimization, formulation development, and ensuring the

integrity of chemical processes. While specific quantitative data for 4-Ethynyltoluene is not

extensively available in public literature, this guide outlines the expected solubility trends,

details robust experimental protocols for its determination, and provides a framework for

assessing its stability under various stress conditions.

Physicochemical Properties of 4-Ethynyltoluene
4-Ethynyltoluene is a clear, pale-yellow liquid at room temperature.[1][2][3] As a terminal

arylalkyne, its chemical reactivity and physical properties are dictated by the electron-rich

aromatic ring and the acidic proton of the ethynyl group.[4] Key physicochemical properties are

summarized in Table 1.

Table 1: Physicochemical Properties of 4-Ethynyltoluene
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Property Value Reference(s)

CAS Number 766-97-2 [1][5]

Molecular Formula C₉H₈ [1][2]

Molecular Weight 116.16 g/mol [1]

Appearance Clear pale yellow liquid [1][2][3]

Boiling Point 168-170 °C (lit.) [1][3]

Density 0.916 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.547 (lit.) [1]

Water Solubility Insoluble [1][2][3][4]

Solubility Profile
Based on the principle of "like dissolves like," 4-Ethynyltoluene, a nonpolar aromatic

hydrocarbon, is expected to be soluble in a range of common organic solvents.[6] While

specific quantitative solubility data is scarce, a qualitative assessment suggests good solubility

in non-polar and weakly polar solvents. A comprehensive understanding of its quantitative

solubility is crucial for various applications.

Predicted Solubility in Common Organic Solvents
The expected solubility of 4-Ethynyltoluene in a selection of organic solvents is presented in

Table 2. This table is based on the general solubility of alkynes and aromatic compounds.[7][8]

[9]

Table 2: Predicted Qualitative Solubility of 4-Ethynyltoluene in Common Organic Solvents
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Solvent Polarity Index Predicted Solubility

Hexane 0.1 High

Toluene 2.4 High

Tetrahydrofuran (THF) 4.0 High

Acetone 5.1 Moderate to High

Ethanol 4.3 Moderate

Methanol 5.1 Moderate

Dimethylformamide (DMF) 6.4 Moderate to Low

Dimethyl sulfoxide (DMSO) 7.2 Low

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data, a standardized experimental protocol should be followed. The

"shake-flask" method is a widely accepted technique for determining the equilibrium solubility of

a compound in a given solvent.

Objective: To determine the quantitative solubility of 4-Ethynyltoluene in various organic

solvents at a specified temperature (e.g., 25 °C).

Materials:

4-Ethynyltoluene (≥98% purity)

Selected organic solvents (HPLC grade)

Scintillation vials or sealed test tubes

Orbital shaker or magnetic stirrer

Constant temperature bath or incubator
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Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of 4-Ethynyltoluene to a series of vials, each containing a known

volume of a different organic solvent.

Seal the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker or on a magnetic stirrer within a constant temperature

bath set to 25 °C.

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. Preliminary studies can determine the optimal equilibration time.[10]

Sample Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow any

undissolved material to settle.

Carefully withdraw an aliquot of the supernatant from each vial, ensuring no solid material

is transferred.

Dilute the aliquot with a known volume of the respective solvent to a concentration suitable

for HPLC analysis.

HPLC Analysis:

Analyze the diluted samples by HPLC to determine the concentration of 4-
Ethynyltoluene.

A validated stability-indicating HPLC method should be used.
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Calculation:

Calculate the solubility of 4-Ethynyltoluene in each solvent based on the measured

concentration and the dilution factor. Express the solubility in g/100mL and mol/L.

A logical workflow for this experimental protocol is depicted in the following diagram.
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Degradation Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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